Cas no 1261576-61-7 (4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261576-61-7
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 4927522
• Update Time: 2025-05-20

4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9BrN2/c14-11-8-12(9-4-2-1-3-5-9)16-13-10(11)6-7-15-13/h1-8H,(H,15,16)
• InChI Key： WRQFDYYTDNQQFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)N=C2C=1C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7

Additional information on 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261576-61-7)

4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261576-61-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyrrolopyridine family, a class of structures known for their diverse biological activities and applications in drug discovery. The presence of a bromine substituent at the 4-position and a phenyl group at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged due to their potential in developing kinase inhibitors, anticancer agents, and central nervous system (CNS) therapeutics. Researchers are particularly interested in 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine for its role in modulating protein-protein interactions and its ability to serve as a scaffold for targeted drug design. Its CAS No. 1261576-61-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing importance in medicinal chemistry.

The synthesis of 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine typically involves palladium-catalyzed cross-coupling reactions, which are widely discussed in the context of green chemistry and sustainable synthesis. This aligns with the current trend of minimizing environmental impact in chemical manufacturing. The compound's bromine moiety also allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening in drug discovery programs.

From a materials science perspective, pyrrolopyridine derivatives like 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine are explored for their optoelectronic properties. Their conjugated systems make them candidates for organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual applicability in pharmaceuticals and advanced materials underscores the versatility of this compound.

Analytical characterization of CAS No. 1261576-61-7 involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for research and industrial applications. The compound's stability under various conditions is another area of investigation, particularly for long-term storage and handling protocols.

In summary, 4-Bromo-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261576-61-7) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from drug development to advanced materials, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovation across multiple disciplines.